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molecular formula C8H5ClFNO4 B1640564 2-Chloro-4-fluoro-3-methyl-5-nitrobenzoic acid CAS No. 173315-56-5

2-Chloro-4-fluoro-3-methyl-5-nitrobenzoic acid

Cat. No. B1640564
CAS RN: 173315-56-5
M. Wt: 233.58 g/mol
InChI Key: VXVDKJNGNAJVGQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08674113B2

Procedure details

Aq HNO3 (65%, 0.39 mL) is added at 0° C. to a mixture of 2-chloro-3-methyl-4-fluoro-benzoic acid (880 mg, 4.7 mmol) and 8 mL conc H2SO4 and it is stirred for 2 h without further cooling. The mixture is poured into ice water and the precipitate is collected by filtration and dried.
Name
HNO3
Quantity
0.39 mL
Type
reactant
Reaction Step One
Name
2-chloro-3-methyl-4-fluoro-benzoic acid
Quantity
880 mg
Type
reactant
Reaction Step One
Name
H2SO4
Quantity
8 mL
Type
reactant
Reaction Step One
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
2-Chloro-3-methyl-4-fluoro-5-nitro-benzoic acid

Identifiers

REACTION_CXSMILES
[N+:1]([O-:4])(O)=[O:2].[Cl:5][C:6]1[C:14]([CH3:15])=[C:13]([F:16])[CH:12]=[CH:11][C:7]=1[C:8]([OH:10])=[O:9].OS(O)(=O)=O>>[Cl:5][C:6]1[C:14]([CH3:15])=[C:13]([F:16])[C:12]([N+:1]([O-:4])=[O:2])=[CH:11][C:7]=1[C:8]([OH:10])=[O:9]

Inputs

Step One
Name
HNO3
Quantity
0.39 mL
Type
reactant
Smiles
[N+](=O)(O)[O-]
Name
2-chloro-3-methyl-4-fluoro-benzoic acid
Quantity
880 mg
Type
reactant
Smiles
ClC1=C(C(=O)O)C=CC(=C1C)F
Name
H2SO4
Quantity
8 mL
Type
reactant
Smiles
OS(=O)(=O)O
Step Two
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Smiles

Conditions

Stirring
Type
CUSTOM
Details
is stirred for 2 h without further cooling
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

FILTRATION
Type
FILTRATION
Details
the precipitate is collected by filtration
CUSTOM
Type
CUSTOM
Details
dried

Outcomes

Product
Details
Reaction Time
 2 h
Name
2-Chloro-3-methyl-4-fluoro-5-nitro-benzoic acid
Type
Smiles
ClC1=C(C(=O)O)C=C(C(=C1C)F)[N+](=O)[O-]

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.